Cas no 922002-33-3 (4-methanesulfonyl-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-methanesulfonyl-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 922002-33-3
• MF: C₁₉H₁₉N₃O₆S₂
• MW: 449.500662088394
• CID: 6408558
• PubChem ID: 41227675
• Update Time: 2025-06-08

4-methanesulfonyl-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• F2311-0135
• N-(5-(3-(isopropylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-4-(methylsulfonyl)benzamide
• 4-methanesulfonyl-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide
• AKOS024638445
• 922002-33-3
• 4-methylsulfonyl-N-[5-(3-propan-2-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, N-[5-[3-[(1-methylethyl)sulfonyl]phenyl]-1,3,4-oxadiazol-2-yl]-4-(methylsulfonyl)-

• Inchi： 1S/C19H19N3O6S2/c1-12(2)30(26,27)16-6-4-5-14(11-16)18-21-22-19(28-18)20-17(23)13-7-9-15(10-8-13)29(3,24)25/h4-12H,1-3H3,(H,20,22,23)
• InChI Key： DEPNHYHCDMJUJC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C(C)C)(=O)=O)=C2)O1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 449.07152768g/mol
• Monoisotopic Mass: 449.07152768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• pka: 9.31±0.70(Predicted)

Additional information on 4-methanesulfonyl-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Overview of 4-methanesulfonyl-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 922002-33-3)

The compound 4-methanesulfonyl-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 922002-33-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3,4-oxadiazole core and dual sulfonyl functionalities, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in sulfonyl-containing compounds due to their diverse biological activities. The presence of both methanesulfonyl and propane-2-sulfonyl groups in this molecule enhances its potential for molecular interactions and binding affinity. These characteristics are particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles. The compound's oxadiazole moiety further contributes to its stability and bioavailability, key factors in modern drug design paradigms.

From a synthetic chemistry perspective, CAS 922002-33-3 represents an interesting challenge for organic synthesis optimization. Current literature suggests various routes for constructing similar N-benzamide derivatives, with particular attention to heterocycle formation and sulfonylation reactions. These methodologies are frequently searched in academic databases, reflecting the compound's relevance to cutting-edge synthetic organic chemistry. The 1,3,4-oxadiazole ring system itself has garnered attention in recent publications as a privileged scaffold in drug discovery.

The physicochemical properties of 4-methanesulfonyl-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide make it suitable for various formulation development applications. Its balanced lipophilicity profile, influenced by the sulfonyl groups and aromatic systems, suggests potential for both oral and topical delivery systems. This aligns with current pharmaceutical industry focus on drug delivery optimization, a frequently searched topic in professional forums and research publications.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are standard for verifying the structure of such complex molecules. The benzamide portion of the molecule provides distinct spectroscopic signatures that facilitate quality control procedures. These analytical aspects are crucial for researchers investigating compound purity and structural confirmation, common concerns in chemical procurement and research documentation.

In the context of intellectual property, compounds like 922002-33-3 often appear in patent literature as potential therapeutic agents or chemical intermediates. The specific combination of sulfonyl groups with the oxadiazole system represents an innovative approach to molecular design that may offer patentable novelty. This connects to the broader discussion in research communities about structure-based drug design and fragment-based discovery, trending topics in pharmaceutical innovation.

Environmental and safety considerations for handling 4-methanesulfonyl-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper chemical handling procedures should always be observed. This reflects the growing emphasis on laboratory safety and responsible research practices in contemporary scientific discourse.

The commercial availability of CAS 922002-33-3 through specialty chemical suppliers makes it accessible for research purposes, though quantities are typically limited to laboratory-scale amounts. Its pricing and availability often depend on the complexity of synthesis and current demand in the research chemical market. Procurement specialists frequently search for information about chemical sourcing and bulk synthesis options for such specialized compounds.

Future research directions for this compound may explore its potential in medicinal chemistry applications, particularly in areas like inflammatory diseases or metabolic disorders, where sulfonyl-containing compounds have shown historical activity. The structure-activity relationship of similar molecules suggests possible interactions with biological targets involved in these conditions. Such investigations would align with current pharmaceutical research trends focusing on target identification and lead optimization strategies.

In conclusion, 4-methanesulfonyl-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide represents an intriguing case study in modern chemical research and drug discovery. Its structural features combine several pharmacologically relevant elements, making it a valuable subject for further investigation. As research continues to explore novel heterocyclic compounds and their applications, compounds like 922002-33-3 will likely remain important references in the scientific literature and potential starting points for therapeutic development.